Cas no 70045-11-3 (1,2-Benzenediol,4-[2-[(1-methylethyl)(2-phenylethyl)amino]ethyl]-)

1,2-Benzenediol,4-[2-[(1-methylethyl)(2-phenylethyl)amino]ethyl]- structure
70045-11-3 structure
Product name:1,2-Benzenediol,4-[2-[(1-methylethyl)(2-phenylethyl)amino]ethyl]-
CAS No:70045-11-3
MF:C19H25NO2
MW:299.4073
CID:579036
PubChem ID:3053514

1,2-Benzenediol,4-[2-[(1-methylethyl)(2-phenylethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4-[2-[(1-methylethyl)(2-phenylethyl)amino]ethyl]-
    • 4-[2-[2-phenylethyl(propan-2-yl)amino]ethyl]benzene-1,2-diol
    • 70045-11-3
    • Pyrocatechol, 4-(2-(N-isopropylphenethylamino)ethyl)-
    • Phenethylamine, 3,4-dihydroxy-N-isopropyl-N-(2-phenethyl)-
    • DTXSID20220329
    • BRN 2739857
    • Inchi: InChI=1S/C19H25NO2/c1-15(2)20(12-10-16-6-4-3-5-7-16)13-11-17-8-9-18(21)19(22)14-17/h3-9,14-15,21-22H,10-13H2,1-2H3
    • InChI Key: UYMDUNQUHVECAG-UHFFFAOYSA-N
    • SMILES: CC(C)N(CCC1=CC=CC=C1)CCC2=CC(=C(C=C2)O)O

Computed Properties

  • Exact Mass: 299.18865
  • Monoisotopic Mass: 299.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.7Ų
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.109
  • Boiling Point: 469°Cat760mmHg
  • Flash Point: 235.8°C
  • Refractive Index: 1.588
  • PSA: 43.7

1,2-Benzenediol,4-[2-[(1-methylethyl)(2-phenylethyl)amino]ethyl]- Related Literature

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